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Compound of Interest

Compound Name: cis-1,2-Dibenzoylethylene

Cat. No.: B14747115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical and structural

properties of cis-1,2-Dibenzoylethylene. The information is compiled from various scientific

sources to support research and development activities.

Chemical Identity and Structure
cis-1,2-Dibenzoylethylene, with the IUPAC name (Z)-1,4-diphenylbut-2-ene-1,4-dione, is an

organic compound characterized by two benzoyl groups attached to a carbon-carbon double

bond in a cis (or Z) configuration.[1][2] This stereoisomeric form is notable for its distinct

physical properties and reactivity compared to its trans counterpart.

The chemical structure of cis-1,2-Dibenzoylethylene is visualized in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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